Cas no 146763-58-8 (2-Propen-1-one,3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)-, (2E)-)
146763-58-8 structure
Product Name:2-Propen-1-one,3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)-, (2E)-
CAS No:146763-58-8
MF:C17H16O4
MW:284.306545257568
CID:165214
PubChem ID:5317768
Update Time:2025-04-19
2-Propen-1-one,3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)-, (2E)-
- (E)-3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
- (2E)-3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
- 2-Propen-1-one, 3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)-, (E)-
- 4-Hydroxy-2,4'-dimethoxychalcone
- Glypallichalcone
- LMPK12120432
- 146763-58-8
- CHEBI:184773
- SCHEMBL26113846
-
- Inchi: 1S/C17H16O4/c1-20-15-8-4-12(5-9-15)16(19)10-6-13-3-7-14(18)11-17(13)21-2/h3-11,18H,1-2H3/b10-6+
- InChI Key: CTBBBAQHUJVKNG-UXBLZVDNSA-N
- SMILES: O(C)C1C=C(C=CC=1/C=C/C(C1C=CC(=CC=1)OC)=O)O
Computed Properties
- Exact Mass: 284.104859
- Monoisotopic Mass: 284.104859
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 3.3
Experimental Properties
- Density: 1.203
- Boiling Point: 484.1°Cat760mmHg
- Flash Point: 179°C
- Refractive Index: 1.614
2-Propen-1-one,3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)-, (2E)- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
146763-58-8 (2-Propen-1-one,3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)-, (2E)-) Related Products
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